molecular formula UNKNOWN B1164925 POE (20) lanolin CAS No. 61790-81-6

POE (20) lanolin

Cat. No.: B1164925
CAS No.: 61790-81-6
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Description

POE (20) lanolin, also known as polyoxyethylene (20) lanolin, is a derivative of lanolin, a natural wax-like substance obtained from the wool of sheep. Lanolin itself is composed of esters, alcohols, and hydrocarbons. This compound is created by ethoxylating lanolin, which involves adding ethylene oxide to lanolin to increase its hydrophilicity. This compound is widely used in cosmetics and personal care products due to its excellent emulsifying, moisturizing, and conditioning properties .

Mechanism of Action

Target of Action

POE (20) lanolin, also known as polyoxyethylene (20) lanolin, primarily targets the skin. It is an ingredient used in skincare products to relieve irritation . Lanolin is a yellow fat obtained from sheep’s wool and is used as an emollient, cosmetic, and pharmaceutical aid . It is the purified, secreted product of the sheep sebaceous glands .

Mode of Action

Lanolin acts as an emollient. Emollients soften the skin by forming an occlusive oil film on the stratum corneum layer of the epithelium, thus decreasing the transepidermal water loss . Its hydrophobic properties can help protect skin against infections or skin irritation, as it helps seal in moisture that is already present in the skin .

Biochemical Pathways

It is known that lanolin primarily consists of long-chain waxy esters, or sterol esters, that lack glycerides . This unique composition allows lanolin to provide protection, treatment, and cosmetic enhancement of human skin .

Pharmacokinetics

It is applied directly to the skin where it forms a barrier, reducing transepidermal water loss and helping to keep the skin moisturized .

Result of Action

The result of lanolin’s action is the protection and enhancement of the skin. It treats cracked, dry, irritated skin and minor burns . It prevents and treats sore nipples during breastfeeding . It also protects chafed skin or minor skin irritations due to various causes . Lanolin is used as an active ingredient in over-the-counter topical products such as ointments, lubricants, lotions, and facial cosmetics .

Action Environment

The action of this compound can be influenced by environmental factors. For instance, lanolin provides a superior layer of protection, resists wash, and effectively loosens rusted tools and components . This makes it a preferred choice for maintaining the integrity of metal assets in industries where corrosion could be a significant concern . Furthermore, lanolin is considered environmentally friendly and biodegradable , making it a sustainable choice for various applications.

Preparation Methods

The preparation of POE (20) lanolin involves the ethoxylation of lanolin. The process typically includes the following steps:

Chemical Reactions Analysis

POE (20) lanolin can undergo various chemical reactions, including:

Comparison with Similar Compounds

POE (20) lanolin can be compared with other ethoxylated lanolin derivatives and similar compounds:

This compound stands out due to its balanced hydrophilic-lipophilic properties, making it highly versatile for various applications.

Properties

CAS No.

61790-81-6

Molecular Formula

UNKNOWN

Synonyms

LANETO 20, CAS 8039-09-6

Origin of Product

United States

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